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Compound of Interest

Compound Name: (Decan-2-ylidene)hydrazine

Cat. No.: B15423683

Technical Guide: (Decan-2-ylidene)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (Decan-2-ylidene)hydrazine, a
hydrazone derivative of decan-2-one. This document details the compound's chemical identity,
including its CAS number and molecular formula. A generalized, yet detailed, experimental
protocol for its synthesis is presented, based on established methods for hydrazone formation.
The guide also outlines the expected physicochemical properties and spectral data for
characterization. Furthermore, a conceptual experimental workflow for its synthesis and
subsequent analysis is visualized.

Chemical Identity and Properties

(Decan-2-ylidene)hydrazine is a chemical compound with the molecular formula C10H22N2.
[1] Its unique identifier in the Chemical Abstracts Service (CAS) registry is 105232-57-3.

Table 1: Chemical Identifiers for (Decan-2-ylidene)hydrazine
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Identifier Value

CAS Number 105232-57-3

Molecular Formula C10H22N2

Molecular Weight 170.30 g/mol

IUPAC Name (Decan-2-ylidene)hydrazine

While specific experimental data for (Decan-2-ylidene)hydrazine is not readily available in
public literature, its properties can be extrapolated from the known characteristics of its parent
compounds, decan-2-one and hydrazine, as well as general knowledge of long-chain aliphatic
hydrazones.

Table 2: Physicochemical Properties of Reactants

Molecular - . .
Molecular . Boiling Melting Density
Compound Weight ( . .
Formula Point (°C) Point (°C) (g/mL)
g/mol )
Decan-2-one C10H200 156.27 210 14 0.825
Hydrazine N2H4 32.05 1135 2 1.021

Based on the properties of similar long-chain hydrazones, (Decan-2-ylidene)hydrazine is
expected to be a liquid or a low-melting solid at room temperature, with limited solubility in
water but good solubility in organic solvents.

Synthesis of (Decan-2-ylidene)hydrazine

Hydrazones are typically synthesized through the condensation reaction of a ketone or
aldehyde with hydrazine or its derivatives.[2][3] The reaction involves the nucleophilic attack of
the hydrazine nitrogen on the carbonyl carbon of the ketone, followed by the elimination of a
water molecule to form the C=N double bond characteristic of hydrazones.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15423683?utm_src=pdf-body
https://www.benchchem.com/product/b15423683?utm_src=pdf-body
https://www.benchchem.com/product/b15423683?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydrazone
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.09%3A_Nucleophilic_Addition_of_Hydrazine_-_The_Wolff-Kishner_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15423683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis via Condensation
Reaction

This protocol is a generalized procedure for the synthesis of (Decan-2-ylidene)hydrazine from
decan-2-one and hydrazine hydrate.

Materials:

Decan-2-one

e Hydrazine hydrate (85% solution in water)

» Ethanol (or another suitable solvent like triethylene glycol)

e Sodium hydroxide or potassium hydroxide (optional, for Wolff-Kishner conditions)
o Hydrochloric acid (for catalytic purposes)

e Sodium bicarbonate solution (10%, aqueous)

e Anhydrous magnesium sulfate or sodium sulfate

« Distilled water

» Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
decan-2-one (1 equivalent) in ethanol.

e Add hydrazine hydrate (1.1 to 2 equivalents) to the solution. A slight excess of hydrazine is
often used to drive the reaction to completion.

e Add a catalytic amount of hydrochloric acid (a few drops) to the reaction mixture.[4] The
reaction is typically acid-catalyzed.
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» Heat the mixture to reflux and maintain for 1-5 hours.[4] The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
¢ Neutralize the reaction mixture with a 10% aqueous solution of sodium bicarbonate.[4]
o If a precipitate forms, it can be collected by filtration, washed with cold water, and dried.

« If no precipitate forms, the product can be extracted with an organic solvent such as diethyl
ether. The organic layers are then combined, washed with brine, and dried over anhydrous
magnesium sulfate.

e The solvent is removed under reduced pressure to yield the crude product.

e The crude (Decan-2-ylidene)hydrazine can be purified by distillation under reduced
pressure or by column chromatography.

Note: For a Wolff-Kishner reduction, which would further reduce the hydrazone to decane, a
strong base like potassium hydroxide would be used in a high-boiling solvent like triethylene
glycol, and the reaction would be heated to high temperatures (e.g., 195-200 °C).[5]

Characterization

The structure and purity of the synthesized (Decan-2-ylidene)hydrazine can be confirmed
using various spectroscopic techniques.

Table 3: Expected Spectral Data for (Decan-2-ylidene)hydrazine
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Technique Expected Features

Signals corresponding to the aliphatic protons of
1H NMR the decyl chain. A characteristic signal for the N-

H protons.

A signal for the C=N carbon, and signals for the
13C NMR

carbons of the decyl group.

IR Spectroscopy

A characteristic absorption band for the C=N
stretching vibration (typically around 1620-1650
cm~1). N-H stretching vibrations (around 3200-
3400 cm™1). C-H stretching and bending
vibrations.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of (Decan-2-ylidene)hydrazine
(m/z = 170.30). Fragmentation patterns

consistent with the structure.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the synthesis reaction and a general workflow for the

preparation and analysis of (Decan-2-ylidene)hydrazine.

Products
Decan-2-one | Water
Hydrazine (Decan-2-ylidene)hydrazine

Click to download full resolution via product page

Caption: Synthesis of (Decan-2-ylidene)hydrazine.
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Reaction:
Decan-2-one + Hydrazine

Work-up:
Neutralization & Extraction

Purification:
Distillation or Chromatography

Characterization:
NMR, IR, MS

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and analysis.

Conclusion

This technical guide provides foundational information for researchers and scientists interested
in (Decan-2-ylidene)hydrazine. While specific experimental data for this compound is sparse,
the provided synthesis protocol, based on well-established chemical principles, offers a reliable
starting point for its preparation. The outlined characterization methods are standard for the
structural elucidation of organic compounds and will be crucial for verifying the identity and
purity of the synthesized product. Further research is warranted to fully characterize this
compound and explore its potential applications.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15423683?utm_src=pdf-body-img
https://www.benchchem.com/product/b15423683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15423683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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